Cas no 1515070-45-7 (3-(3,3-dimethylbutoxy)pyridin-4-ylmethanamine)

• Product Name: 3-(3,3-dimethylbutoxy)pyridin-4-ylmethanamine
• CAS No: 1515070-45-7
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• MDL: MFCD24158710
• CID: 4603342
• PubChem ID: 81753843
• Update Time: 2025-11-01

3-(3,3-dimethylbutoxy)pyridin-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [3-(3,3-dimethylbutoxy)pyridin-4-yl]methanamine
• 3-(3,3-dimethylbutoxy)pyridin-4-ylmethanamine

• MDL： MFCD24158710
• Inchi： 1S/C12H20N2O/c1-12(2,3)5-7-15-11-9-14-6-4-10(11)8-13/h4,6,9H,5,7-8,13H2,1-3H3
• InChI Key： KGLFPBPJMWCIIT-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CN)=C1OCCC(C)(C)C

3-(3,3-dimethylbutoxy)pyridin-4-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(3,3-dimethylbutoxy)pyridin-4-ylmethanamine

Comprehensive Overview of 3-(3,3-dimethylbutoxy)pyridin-4-ylmethanamine (CAS No. 1515070-45-7)

3-(3,3-dimethylbutoxy)pyridin-4-ylmethanamine, with the CAS number 1515070-45-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, known for its versatile applications in drug discovery and material science. Its unique molecular structure, featuring a 3,3-dimethylbutoxy side chain, contributes to its distinct physicochemical properties, making it a valuable intermediate in synthetic chemistry.

The growing interest in 3-(3,3-dimethylbutoxy)pyridin-4-ylmethanamine is driven by its potential role in modulating biological pathways. Researchers are particularly intrigued by its amine-functionalized pyridine core, which is often associated with bioactive molecules. Recent studies highlight its relevance in the development of novel therapeutics targeting neurological and metabolic disorders, aligning with the current focus on precision medicine and personalized healthcare.

From a synthetic perspective, the CAS 1515070-45-7 compound offers several advantages. Its lipophilic 3,3-dimethylbutoxy group enhances membrane permeability, a critical factor in drug design. This property is especially valuable in the context of blood-brain barrier penetration, a hot topic in CNS drug development. Additionally, its stability under physiological conditions makes it a promising candidate for further derivatization.

In the agrochemical sector, 3-(3,3-dimethylbutoxy)pyridin-4-ylmethanamine has shown potential as a building block for crop protection agents. With the increasing demand for sustainable agriculture solutions, this compound's structural features could contribute to the design of next-generation pesticides with improved environmental profiles. Its pyridine-amine hybrid structure is particularly interesting for creating selective inhibitors of pest-specific enzymes.

The compound's 1515070-45-7 identifier has become increasingly prominent in scientific literature searches, reflecting its rising importance in chemical research. Analytical chemists have developed specialized HPLC and LC-MS methods for its quantification, addressing the need for quality control in its production and application. These methodological advances support the compound's use in Good Manufacturing Practice (GMP) environments.

Environmental considerations surrounding 3-(3,3-dimethylbutoxy)pyridin-4-ylmethanamine have also emerged as a research focus. Recent biodegradation studies indicate moderate environmental persistence, prompting investigations into green chemistry approaches for its synthesis. This aligns with the pharmaceutical industry's growing emphasis on sustainable chemistry practices and reduced ecological footprints.

From a commercial perspective, the global market for pyridine derivatives like 1515070-45-7 is expanding rapidly. Pharmaceutical companies are actively patenting related compounds, indicating strong intellectual property interest. The compound's versatility as a synthetic intermediate positions it well in the competitive fine chemicals market, particularly in regions with robust generic drug manufacturing capabilities.

Quality specifications for 3-(3,3-dimethylbutoxy)pyridin-4-ylmethanamine typically require ≥98% purity, with strict controls on residual solvents and heavy metals. These standards ensure its suitability for sensitive applications in medicinal chemistry. Analytical certificates typically include comprehensive characterization data, including ¹H NMR, ¹³C NMR, and mass spectrometry results.

The safety profile of CAS 1515070-45-7 has been extensively documented in material safety data sheets. While not classified as hazardous under standard regulations, proper handling procedures are recommended, including the use of personal protective equipment. These precautions reflect the chemical industry's heightened focus on occupational health and safety standards.

Future research directions for 3-(3,3-dimethylbutoxy)pyridin-4-ylmethanamine may explore its potential in nanotechnology applications. The compound's molecular architecture suggests possible utility in ligand design for catalytic systems or as a component in functionalized materials. Such applications would leverage its unique combination of steric and electronic properties.

In summary, 3-(3,3-dimethylbutoxy)pyridin-4-ylmethanamine (1515070-45-7) represents an important chemical entity with diverse potential across multiple industries. Its continued study promises to yield valuable insights for drug discovery, agricultural science, and advanced materials development, making it a compound of significant contemporary interest.